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Compound of Interest

Compound Name: CA-074 methyl ester

Cat. No.: B606447 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction CA-074 methyl ester (CA-074-Me) is a cell-permeable, irreversible inhibitor of the

lysosomal cysteine protease, Cathepsin B.[1][2][3] As the methyl ester prodrug of CA-074, it

can cross cell membranes and is subsequently hydrolyzed by intracellular esterases to its

active, more potent acid form, CA-074.[2][4][5] This intracellular activation makes it a valuable

tool for studying the roles of Cathepsin B in various physiological and pathological processes,

including cancer metastasis, neurodegeneration, and inflammation.[4][6] Proper preparation of

a stable, concentrated stock solution is the first critical step for ensuring reproducible and

reliable experimental results. This document provides a detailed protocol for the preparation,

storage, and handling of CA-074 methyl ester stock solutions.

Quantitative Data Summary
The solubility and recommended storage conditions for CA-074 methyl ester are summarized

below. Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

primary stock solutions due to the compound's high solubility.
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Parameter Solvent
Value &

Concentration
Source(s)

Solubility DMSO
Up to 79 mg/mL

(198.75 mM)
[7][8]

≥19.88 mg/mL

(approx. 50 mM)
[9]

16 mg/mL (approx. 40

mM)
[4]

10 mg/mL (approx. 25

mM)
[1]

Ethanol

≥51.5 mg/mL (approx.

130 mM) with

sonication

[9]

2 mg/mL (approx. 5

mM)
[4]

DMF
16 mg/mL (approx. 40

mM)
[4]

Water Insoluble [9]

Storage Stability
Stock Solution in

Solvent

-20°C: 1 month to 1

year
[1][9][10]

-80°C: 6 months to 2

years
[10][11]

Solid Form ≥ 4 years at -20°C [4]

Note: The molecular weight of CA-074 methyl ester is 397.47 g/mol .[4]

Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 10 mM stock solution of CA-074 methyl ester in
DMSO.
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Materials:

CA-074 methyl ester (solid powder)

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile tips

Procedure:

Pre-analysis and Calculation:

Determine the desired stock concentration and volume. For this protocol, we will prepare 1

mL of a 10 mM stock solution.

Calculate the required mass of CA-074 methyl ester using its molecular weight (MW =

397.47 g/mol ).

Mass (mg) = Molarity (M) x Volume (L) x MW ( g/mol ) x 1000

Mass (mg) = 0.010 mol/L x 0.001 L x 397.47 g/mol x 1000 = 3.97 mg

Weighing the Compound:

Allow the vial of CA-074 methyl ester to equilibrate to room temperature before opening

to prevent condensation of moisture.

Carefully weigh out 3.97 mg of the compound using a precision balance and place it into a

sterile microcentrifuge tube.

Dissolution:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b606447?utm_src=pdf-body
https://www.benchchem.com/product/b606447?utm_src=pdf-body
https://www.benchchem.com/product/b606447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 1 mL of high-purity DMSO to the tube containing the CA-074 methyl ester powder.

Use fresh DMSO, as absorbed moisture can reduce the compound's solubility.[7]

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution should be obtained.

If dissolution is difficult, gentle warming in a water bath (37°C) or brief sonication can be

used to aid the process.[6]

Aliquoting and Storage:

To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile cryogenic vials.[10][11]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-to-medium term storage (up to 1 year) or at -80°C for

long-term storage (up to 2 years).[10]

Safety Precautions:

CA-074 methyl ester is for research use only and not for human or veterinary use.[4][6]

Handle the compound and DMSO in a well-ventilated area or chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Visualizations
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the intracellular activation pathway of the compound.
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Preparation Workflow

1. Calculate Mass
(e.g., 3.97 mg for 1mL of 10mM)

2. Weigh Compound
(Equilibrate to RT first)

Target Mass

3. Add Solvent
(e.g., 1 mL DMSO)

Powder

4. Dissolve
(Vortex / Sonicate)

Suspension

5. Aliquot
(Single-use volumes)

Clear Stock Solution

6. Store
(-20°C or -80°C)

Labeled Vials

Click to download full resolution via product page

Caption: Workflow for preparing CA-074 methyl ester stock solution.
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Intracellular Activation
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Caption: Intracellular activation of CA-074 methyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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